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Compound of Interest

Compound Name: Sulfiram

Cat. No.: B1681190 Get Quote

For researchers and scientists handling Sulfiram, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. Adherence to established

protocols minimizes health risks and prevents environmental contamination. This guide

provides a comprehensive, step-by-step procedure for the safe disposal of Sulfiram, aligning

with best practices for chemical waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Sulfiram. Always handle Sulfiram within a certified chemical fume hood while

wearing appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Step-by-Step Disposal Protocol for Laboratory
Settings
The recommended method for the disposal of Sulfiram and any materials contaminated with it

is through a licensed hazardous waste disposal facility. This ensures the complete and safe

destruction of the compound in compliance with regulations.

Waste Segregation and Collection:

Collect all waste materials containing Sulfiram, including unused product, contaminated

labware (e.g., weighing boats, filter paper), and contaminated PPE, in a dedicated and
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clearly labeled hazardous waste container.

Do not mix Sulfiram waste with other waste streams unless explicitly approved by your

institution's Environmental Health and Safety (EHS) department.

Container Selection and Labeling:

Use a compatible, sealable, and clearly labeled container for waste collection. For solid

waste, a securely sealed plastic bag or a lined, puncture-proof container is suitable.

The label should clearly state "Hazardous Waste" and "Sulfiram."

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

This area should be away from incompatible materials and sources of ignition.

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the Sulfiram waste.

Provide them with the full chemical name and any relevant safety information from the

SDS.

Documentation:

Maintain accurate records of the amount of Sulfiram waste generated and the date of

disposal, in accordance with your institution's and local regulatory requirements.

Note: Under no circumstances should Sulfiram be disposed of down the drain or in the general

trash. Sulfiram is very toxic to aquatic life with long-lasting effects.[1][2][3][4]

Sulfiram Properties and Hazard Information
For quick reference, the following table summarizes key quantitative data and hazard

information for Sulfiram.
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Property/Hazard Information

CAS Number 95-05-6[5][6][7]

Molecular Formula C₁₀H₂₀N₂S₃[6][7]

Acute Toxicity, Oral Harmful if swallowed[2][4]

Skin Sensitization May cause an allergic skin reaction[4]

Aquatic Hazard (Acute) Very toxic to aquatic life[1][2][4]

Aquatic Hazard (Chronic)
Very toxic to aquatic life with long lasting

effects[1][2][3][4]

Experimental Workflow for Safe Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Sulfiram in a laboratory setting.
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Sulfiram Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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